Cas no 1172513-69-7 (methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate
• CAS No: 1172513-69-7
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 3158779
• PubChem ID: 25247501
• Update Time: 2025-06-11

methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[2-(cyclopentylamino)-2-oxoethyl]-1H-pyrazole-4-carboxylate
• methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate
• CHEMBL4545121
• Methyl1-(2-(cyclopentylamino)-2-oxoethyl)-1H-pyrazole-4-carboxylate
• methyl 1-[(cyclopentylcarbamoyl)methyl]pyrazole-4-carboxylate
• Methyl 1-(2-(cyclopentylamino)-2-oxoethyl)-1H-pyrazole-4-carboxylate
• 1172513-69-7
• EN300-1082667
• methyl 1-[2-(cyclopentylamino)-2-oxoethyl]pyrazole-4-carboxylate
• CS-0302141
• AKOS005167689
• STK351716
• methyl 1-[(cyclopentylcarbamoyl)methyl]-1H-pyrazole-4-carboxylate

• MDL： MFCD09473373
• Inchi： 1S/C12H17N3O3/c1-18-12(17)9-6-13-15(7-9)8-11(16)14-10-4-2-3-5-10/h6-7,10H,2-5,8H2,1H3,(H,14,16)
• InChI Key： PBCWFFWNLCIHAE-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCC2)=O)C=C(C(OC)=O)C=N1

Computed Properties

• Exact Mass: 251.127
• Monoisotopic Mass: 251.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate

Research Brief on Methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate (CAS: 1172513-69-7)

Methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate (CAS: 1172513-69-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of biologically active compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the pyrazole core and cyclopentylcarbamoyl moiety, make it a versatile scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of novel inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4), which is implicated in type 2 diabetes. The study demonstrated that derivatives of methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting its potential as a lead compound for antidiabetic drug development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the synthesis of small-molecule modulators of G protein-coupled receptors (GPCRs). The researchers utilized the pyrazole carboxylate moiety as a key pharmacophore, enabling the development of compounds with high affinity for specific GPCR subtypes. This work underscores the compound's relevance in the design of targeted therapies for neurological and metabolic disorders.

In addition to its pharmacological potential, methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate has also been investigated for its chemical properties. A 2022 study in Organic & Biomolecular Chemistry detailed an optimized synthetic route for this compound, emphasizing its scalability and reproducibility. The study reported a high-yield, one-pot synthesis method that could facilitate its broader application in industrial and academic research settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural-activity relationship (SAR) studies to refine its biological activity and the exploration of novel derivatives with enhanced efficacy and safety profiles. Overall, methyl 1-(cyclopentylcarbamoyl)methyl-1H-pyrazole-4-carboxylate represents a compelling case study in the intersection of chemical synthesis and drug discovery, with potential implications for multiple therapeutic areas.